Cas no 10037-26-0 (o-Methylpodocarpic Acid)

o-Methylpodocarpic Acid Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)-
• 6-methoxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
• o-Methyl podocarpic acidneat
• O-METHYLPODOCARPIC ACID
• (+)-O-Methylpodocar
• 12-methoxy-podocarpa-8,11,13-trien-16-oic acid-(2-diethylamino-ethyl ester)
• 12-Methoxy-podocarpa-8,11,13-trien-16-saeure-(2-diaethylamino-aethylester)
• 12-methoxypodocarpa-8,11,13-trien-19-oic acid
• 12-methoxypodocarpa-8,11,13-triene-19-carboxylic acid
• BRN 3168978
• Diethylaminoethyl O-methyl-podocarpate
• Podocarpa-8,11,13-trien-16-oic acid, 12-methoxy-, 2-(diethylamino)ethyl ester
• SC-4956
• (1S,4aS,10aR)-6-methoxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
• 10037-26-0
• (1S,4aS,10aR)-6-methoxy-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-1-carboxylic acid
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)-
• CHEMBL506319
• SCHEMBL12872352
• o-Methylpodocarpic Acid; 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, [1S-(1a,4aa,10ass)]-; Podocarpa-8,11,13-trien-16-oic acid, 12-methoxy- (8CI); (1S,4aS,10aR)-1,2,3,4,4a,9,10,10a-Octahydro-6-methoxy-1,4a-dimethyl-1-phenanthrenecarboxyli
• O-Methylpodocarpic acid
• DA-56445
• +Expand

• InChIKey： WEGOBZDECLEAOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H24O3/c1-17-9-4-10-18(2,16(19)20)15(17)8-6-12-5-7-13(21-3)11-14(12)17/h5,7,11,15H,4,6,8-10H2,1-3H3,(H,19,20)
• SMILES： COC1=CC=C2C(C3(C)C(CC2)C(C)(C(O)=O)CCC3)=C1

Computed Properties

• Exact Mass: 288.17262
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 288.172545
• Heavy Atom Count: 21
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 3.79010
• PSA: 46.53
• Refractive Index: 1.545
• Boiling Point: 431.8°C at 760 mmHg
• Flash Point: 153°C
• Density: 1.119